Cas no 1214347-24-6 (Ethyl 5-bromo-6-oxo-1,6-dihydropyridine-2-carboxylate)

• Product Name: Ethyl 5-bromo-6-oxo-1,6-dihydropyridine-2-carboxylate
• CAS No: 1214347-24-6
• MF: C₈H₈ClNO₃
• MW: 201.607021331787
• CID: 1038602
• PubChem ID: 46311507
• Update Time: 2025-10-28

Ethyl 5-bromo-6-oxo-1,6-dihydropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-6-oxo-1,6-dihydropyridine-2-carboxylate
• Ethyl 5-bromo-6-oxo-1,6-dihydro-2-pyridinecarboxylate
• ethyl 5-chloro-4-nitrobenzofuran-2-carboxylate
• ethyl 5-chloro-6-hydroxypyridine-2-carboxylate
• ethyl 5-chloro-6-oxo-1H-pyridine-2-carboxylate
• Ethyl 5-chloro-6-hydroxypicolinate
• DA-47162
• CS-0129506
• 2-Pyridinecarboxylic acid, 5-chloro-1,6-dihydro-6-oxo-, ethyl ester
• SCHEMBL2417340
• A891738
• 1214347-24-6
• G73529
• ethyl 5-chloro-6-oxo-1,6-dihydropyridine-2-carboxylate
• AYVCSLFFUTVMGE-UHFFFAOYSA-N
• SCHEMBL17362585

• Inchi： 1S/C8H8ClNO3/c1-2-13-8(12)6-4-3-5(9)7(11)10-6/h3-4H,2H2,1H3,(H,10,11)
• InChI Key： AYVCSLFFUTVMGE-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)OCC)NC1=O

Computed Properties

• Exact Mass: 244.96900
• Monoisotopic Mass: 201.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 59.42000
• LogP: 1.72640

Additional information on Ethyl 5-bromo-6-oxo-1,6-dihydropyridine-2-carboxylate

Ethyl 5-bromo-6-oxo-1,6-dihydropyridine-2-carboxylate (CAS No. 1214347-24-6): A Versatile Intermediate in Organic Synthesis

Ethyl 5-bromo-6-oxo-1,6-dihydropyridine-2-carboxylate (CAS No. 1214347-24-6) is a highly valuable heterocyclic compound widely used in pharmaceutical and agrochemical research. This brominated pyridine derivative serves as a crucial building block for the synthesis of various biologically active molecules, particularly in the development of novel drug candidates and specialty chemicals.

The growing interest in pyridine-based compounds stems from their remarkable pharmacological properties and structural diversity. Researchers frequently search for "Ethyl 5-bromo-6-oxo-1,6-dihydropyridine-2-carboxylate synthesis" and "applications of brominated pyridine derivatives," reflecting the compound's significance in modern organic chemistry. Its ester functionality and bromine substituent make it particularly useful for further functionalization through cross-coupling reactions.

From a chemical perspective, CAS 1214347-24-6 exhibits several interesting characteristics. The compound typically appears as a white to off-white crystalline powder with good stability under standard storage conditions. Its molecular structure features both hydrogen bond donor and acceptor sites, which contributes to its reactivity in various organic transformations. The presence of the 5-bromo substituent makes it particularly valuable for palladium-catalyzed coupling reactions, a topic frequently searched by synthetic chemists.

The pharmaceutical industry has shown increasing interest in Ethyl 5-bromo-6-oxo-1,6-dihydropyridine-2-carboxylate as a precursor for drug discovery. Many researchers investigate "pyridine derivatives in medicinal chemistry" and "building blocks for kinase inhibitors," areas where this compound finds significant application. Its structural features make it suitable for developing potential therapeutic agents targeting various diseases, though specific medical claims cannot be made without proper clinical validation.

In material science, this brominated pyridine ester serves as a valuable intermediate for creating specialized polymers and functional materials. The compound's ability to participate in diverse chemical reactions answers the common search query "versatile heterocyclic building blocks." Its applications extend to the development of advanced materials with potential uses in electronics and specialty coatings.

The synthesis of Ethyl 5-bromo-6-oxo-1,6-dihydropyridine-2-carboxylate typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Organic chemists often search for "optimized synthesis of bromopyridine carboxylates" and "green chemistry approaches to heterocyclic compounds," reflecting the ongoing research interest in improving synthetic methodologies for such valuable intermediates.

Quality control of CAS 1214347-24-6 requires careful analytical characterization. Standard techniques include HPLC, NMR spectroscopy, and mass spectrometry, addressing another common search term "characterization of pyridine derivatives." The compound's purity is crucial for its successful application in downstream synthetic processes.

Market trends indicate growing demand for specialized pyridine-based intermediates like Ethyl 5-bromo-6-oxo-1,6-dihydropyridine-2-carboxylate. Industry reports frequently mention "growth in fine chemical intermediates" and "custom synthesis market trends," highlighting the commercial importance of such compounds. The development of more efficient synthetic routes continues to be an active area of research.

From a safety perspective, proper handling procedures should always be followed when working with organic synthesis intermediates. While not classified as highly hazardous, standard laboratory precautions are necessary, addressing the common concern "safe handling of chemical reagents." Material Safety Data Sheets (MSDS) provide essential guidance for users.

The future outlook for Ethyl 5-bromo-6-oxo-1,6-dihydropyridine-2-carboxylate appears promising, with potential applications expanding into new areas of research. Scientists continue to explore "emerging applications of heterocyclic compounds" and "sustainable synthetic methodologies," ensuring ongoing interest in this valuable chemical building block.

In conclusion, CAS 1214347-24-6 represents an important pyridine derivative with wide-ranging applications in pharmaceutical research and specialty chemical synthesis. Its unique combination of functional groups makes it particularly valuable for creating diverse molecular architectures, answering the frequent search for "versatile organic intermediates." As research progresses, new applications for this compound are likely to emerge, further solidifying its position as a valuable tool in synthetic chemistry.